Cas no 1340437-57-1 (5,7-dichloroquinolin-2-amine)

• Product Name: 5,7-dichloroquinolin-2-amine
• CAS No: 1340437-57-1
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 4589780
• PubChem ID: 64208704
• Update Time: 2025-09-27

5,7-dichloroquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloroquinolin-2-amine
• 2-Quinolinamine, 5,7-dichloro-

• Inchi： 1S/C9H6Cl2N2/c10-5-3-7(11)6-1-2-9(12)13-8(6)4-5/h1-4H,(H2,12,13)
• InChI Key： FAPMKWIFWPNBHE-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=C(Cl)C=2)C=CC=1N

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 372.8±37.0 °C at 760 mmHg
• Flash Point: 179.3±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,7-dichloroquinolin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,7-dichloroquinolin-2-amine

Comprehensive Overview of 5,7-Dichloroquinolin-2-amine (CAS No. 1340437-57-1): Properties, Applications, and Research Insights

5,7-Dichloroquinolin-2-amine (CAS No. 1340437-57-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated quinoline derivative is characterized by its unique molecular structure, featuring two chlorine atoms at the 5- and 7-positions and an amine group at the 2-position. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and kinase inhibitors.

Recent studies highlight the growing demand for quinoline-based compounds in drug discovery, driven by their broad-spectrum biological activities. Researchers are actively exploring the potential of 5,7-dichloroquinolin-2-amine as a scaffold for designing novel anticancer drugs, owing to its ability to modulate key cellular pathways. Its structure-activity relationship (SAR) is frequently discussed in medicinal chemistry forums, with a focus on optimizing halogen substitutions for enhanced efficacy.

In agrochemical applications, 5,7-dichloroquinolin-2-amine serves as a precursor for crop protection agents. Its derivatives exhibit promising fungicidal and herbicidal properties, aligning with the industry's shift toward sustainable pest management solutions. The compound's chlorine-rich framework contributes to its stability and bioavailability, making it a candidate for further formulation studies.

From a synthetic chemistry perspective, the preparation of CAS 1340437-57-1 involves multi-step reactions, including chlorination and amination of quinoline precursors. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling are being investigated to improve yield and purity. Analytical methods such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards.

Environmental and safety considerations are paramount when handling 5,7-dichloroquinolin-2-amine. While not classified as hazardous under current guidelines, proper laboratory practices (e.g., PPE usage and waste disposal) are recommended. The compound's ecotoxicological profile is under evaluation to address concerns about persistent organic pollutants (POPs).

Market trends indicate rising interest in custom synthesis of CAS 1340437-57-1, particularly from contract research organizations (CROs). Its inclusion in high-throughput screening libraries underscores its relevance in early-stage drug development. Additionally, patent filings related to its derivatives have surged, reflecting competitive R&D efforts.

For researchers seeking alternatives, analogs like 5-chloroquinolin-2-amine or 7-fluoroquinolin-2-amine are often compared for their electronic effects and binding affinities. Such comparisons are frequently queried in academic databases, highlighting the need for comprehensive cheminformatics data.

In conclusion, 5,7-dichloroquinolin-2-amine (CAS No. 1340437-57-1) represents a versatile building block with cross-disciplinary applications. Its integration into precision medicine and green chemistry initiatives positions it as a compound of enduring scientific and industrial value.